Cas no 515111-36-1 (WST-3)

• Product Name: WST-3
• CAS No: 515111-36-1
• MF: C₁₉H₁₀IN₆NaO₁₀S₂
• MW: 696.34114408493
• MDL: MFCD01075080
• CID: 822913
• PubChem ID: 9810247
• Update Time: 2025-04-19

WST-3 Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-IODOPHENYL)-2-(2,4-DINITROPHENYL)-2H-5-TETRAZOLIO]-1
• WST-3
• 2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium Sodium Salt
• sodium,4-[2-(2,4-dinitrophenyl)-3-(4-iodophenyl)tetrazol-2-ium-5-yl]benzene-1,3-disulfonate
• 2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazoliumSodiumSalt
• Sodium;4-[2-(2,4-dinitrophenyl)-3-(4-iodophenyl)tetrazol-2-ium-5-yl]benzene-1,3-disulfonate
• SODIUM 2-(2,4-DINITROPHENYL)-5-(2,4-DISULFONATOPHENYL)-3-(4-IODOPHENYL)-1,2??,3,4-TETRAZOL-2-YLIUM
• sodium 4-[2-(2,4-dinitrophenyl)-3-(4-iodophenyl)tetrazol-2-ium-5-yl]benzene-1,3-disulfonate
• AS-82908
• WST3
• 515111-36-1
• BCP02475
• AKOS015909070
• MFCD01075080
• 4-[3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio]-1,3-benzene Disulfonate
• Sodium 4-[3-(4-iodophenyl)-2-(2,4-dinitrophenyl)-2h-5-tetrazolio]-1,3-benzene Disulfonate
• SY016316
• 4-[3-(4-iodophenyl)-2-(2,4-dinitrophenyl)-2h-5-tetrazolio]-1,3-benzene disulfonate sodium salt
• 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate sodium salt
• EX-A3529
• 2H-Tetrazolium, 2-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-3-(4-iodophenyl)-, inner salt, sodium salt (1:1)
• 4-[3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio]-1,3-benzenedisulfonate sodium salt
• WST3;WST 3
• 4-(3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio)-1,3-benzene
• sodium 2-(2,4-dinitrophenyl)-5-(2,4-disulfonatophenyl)-3-(4-iodophenyl)-3H-1,2??,3,4-tetrazol-2-ylium
• AC2548
• WST 3
• LKVNWZJLLRMMAS-UHFFFAOYSA-M
• 161617-45-4
• AKOS025394718

• MDL： MFCD01075080
• Inchi： 1S/C19H11IN6O10S2.Na/c20-11-1-3-12(4-2-11)23-21-19(15-7-6-14(37(31,32)33)10-18(15)38(34,35)36)22-24(23)16-8-5-13(25(27)28)9-17(16)26(29)30;/h1-10H,(H-,31,32,33,34,35,36);/q;+1/p-1
• InChI Key： LKVNWZJLLRMMAS-UHFFFAOYSA-M
• SMILES： IC1C=CC(=CC=1)N1N=C(C2C=CC(=CC=2S(=O)(=O)[O-])S(=O)(=O)[O-])N=[N+]1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-].[Na+]

Computed Properties

• Exact Mass: 695.88400
• Monoisotopic Mass: 695.88422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 1090
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 257

Experimental Properties

• Melting Point: >250°C
• Stability/Shelf Life: 4°C in the Dark
• PSA: 257.39000
• LogP: 4.64820

WST-3 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives